Cas no 2377610-18-7 (4-(Dimethylcarbamoyl)thiophene-2-boronic acid pinacol ester)

• Product Name: 4-(Dimethylcarbamoyl)thiophene-2-boronic acid pinacol ester
• CAS No: 2377610-18-7
• MF: C₁₃H₂₀BNO₃S
• MW: 281.178802490234
• CID: 5524723
• Update Time: 2025-06-08

4-(Dimethylcarbamoyl)thiophene-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-(Dimethylcarbamoyl)thiophene-2-boronic acid pinacol ester

• Inchi： 1S/C13H20BNO3S/c1-12(2)13(3,4)18-14(17-12)10-7-9(8-19-10)11(16)15(5)6/h7-8H,1-6H3
• InChI Key： KXPXNDLRFRMJTR-UHFFFAOYSA-N
• SMILES： C1SC(B2OC(C)(C)C(C)(C)O2)=CC=1C(N(C)C)=O

Additional information on 4-(Dimethylcarbamoyl)thiophene-2-boronic acid pinacol ester

Recent Advances in the Application of 4-(Dimethylcarbamoyl)thiophene-2-boronic acid pinacol ester (CAS: 2377610-18-7) in Chemical Biology and Pharmaceutical Research

The compound 4-(Dimethylcarbamoyl)thiophene-2-boronic acid pinacol ester (CAS: 2377610-18-7) has recently emerged as a key intermediate in medicinal chemistry and chemical biology research. This boronic acid ester derivative, characterized by its thiophene backbone and dimethylcarbamoyl substituent, has demonstrated significant utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern drug discovery. Recent studies have highlighted its role in the synthesis of novel heterocyclic compounds with potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a building block for the development of kinase inhibitors. The research team successfully incorporated the boronic ester moiety into a series of ATP-competitive inhibitors targeting tyrosine kinases, achieving improved selectivity profiles compared to previous generations of inhibitors. The electron-withdrawing dimethylcarbamoyl group was found to significantly influence the binding affinity through modulation of the thiophene ring's electronic properties.

In the field of proteolysis targeting chimeras (PROTACs), researchers have utilized 2377610-18-7 as a versatile linker component. A recent Nature Chemical Biology publication demonstrated its effectiveness in forming stable ternary complexes between E3 ubiquitin ligases and target proteins. The pinacol ester group's stability under physiological conditions while maintaining reactivity for subsequent conjugation steps makes this compound particularly valuable for PROTAC design.

Analytical chemistry applications have also benefited from this compound's unique properties. A 2024 ACS Sensors report detailed its use as a fluorescent probe for detecting reactive oxygen species in cellular environments. The boronic ester group's selective oxidation leads to measurable changes in fluorescence emission, enabling real-time monitoring of oxidative stress in biological systems.

From a synthetic chemistry perspective, recent optimization studies have focused on improving the scalability of production for 4-(Dimethylcarbamoyl)thiophene-2-boronic acid pinacol ester. A Green Chemistry publication highlighted a novel continuous flow process that reduces solvent waste and improves yield compared to traditional batch methods, addressing growing concerns about sustainable manufacturing in pharmaceutical development.

The compound's stability profile has been extensively characterized in recent preformulation studies. Data presented at the 2023 AAPS Annual Meeting showed excellent solution stability across a wide pH range, with particular resistance to hydrolysis in neutral to slightly basic conditions. These properties make it an attractive candidate for further drug development efforts requiring boronic acid-containing motifs.

Looking forward, the unique combination of structural features in 2377610-18-7 continues to inspire innovative applications. Current research directions include its incorporation into covalent inhibitor designs, where the boronic acid moiety can form reversible bonds with active site residues, and its use in bioorthogonal chemistry for targeted drug delivery systems. The compound's versatility ensures it will remain a valuable tool in chemical biology and pharmaceutical research for years to come.